Cas no 2012773-48-5 (tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2012773-48-5
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 5686420
• PubChem ID: 165932921
• Update Time: 2025-08-05

tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-bromophenyl)-1-oxobutan-2-yl]-N-methylcarbamate
• 2012773-48-5
• EN300-2200975
• tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate

• Inchi： 1S/C16H22BrNO3/c1-6-13(18(5)15(20)21-16(2,3)4)14(19)11-7-9-12(17)10-8-11/h7-10,13H,6H2,1-5H3
• InChI Key： GPKJXXUCALJMDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(CC)N(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2012773-48-5)

Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate, with the CAS number 2012773-48-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group and a 4-bromophenyl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further research and development.

The synthesis of Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the reaction of 4-bromophenylacetonitrile with methyl carbamate in the presence of a suitable catalyst. This step forms the core structure of the compound, which is then further functionalized to introduce the tert-butyl group. The final step involves the introduction of the carbamate moiety, which is achieved through a nucleophilic substitution reaction.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate has been studied for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features make it a versatile building block for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's molecular structure, characterized by its rigid aromatic ring system and functionalized aliphatic chain, suggests potential applications in modulating biological pathways. The 4-bromophenyl group, known for its ability to enhance binding affinity to biological targets, is particularly noteworthy. This feature has led researchers to explore its use in designing molecules that can interact with specific enzymes or receptors, thereby influencing cellular processes.

Recent studies have highlighted the importance of carbamates in medicinal chemistry, particularly their role as bioisosteres that can improve drug-like properties such as solubility and metabolic stability. Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate exemplifies this trend, as its design incorporates elements that are known to enhance pharmacokinetic profiles. This has made it a subject of interest for researchers looking to develop next-generation pharmaceuticals with improved efficacy and reduced side effects.

The synthesis and characterization of Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate have also contributed to advancements in synthetic methodologies. The use of modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has allowed for precise structural elucidation and purity assessment. These methods are crucial for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

The potential applications of Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate extend beyond its role as an intermediate in drug synthesis. Its unique chemical properties make it a candidate for use in materials science and other industrial applications where precise molecular architecture is required. The compound's stability under various conditions also makes it suitable for formulation into stable pharmaceutical products, ensuring long-term efficacy.

In conclusion, Tert-butyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2012773-48-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and biological relevance make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicine.